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Compound of Interest

Compound Name: Nampt-IN-10 TFA

Cat. No.: B15614287 Get Quote

Essential Safety and Handling Guide for Nampt-
IN-10 TFA
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Nampt-IN-10 TFA, a potent Nicotinamide Phosphoribosyltransferase (NAMPT) inhibitor. Given

its use as a non-antimitotic payload for Antibody-Drug Conjugates (ADCs) and its high potency

with IC50 values in the low nanomolar range, meticulous handling procedures are imperative to

ensure personnel safety and prevent exposure.[1][2][3][4]

Hazard Assessment
While a comprehensive Safety Data Sheet (SDS) for Nampt-IN-10 TFA is not widely available,

its classification as a potent pharmaceutical compound necessitates a high degree of caution.

[5][6][7][8][9] The "TFA" designation indicates it is a salt of trifluoroacetic acid, a corrosive

substance known to cause severe skin burns, eye damage, and respiratory irritation if inhaled.

[10] Therefore, the personal protective equipment (PPE) and handling procedures must

account for the hazards of both the potent inhibitor and the trifluoroacetic acid component.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the recommended PPE for handling Nampt-IN-10 TFA.
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PPE Category Item
Specifications and

Recommendations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or

N95/FFP2 Respirator

A PAPR is recommended for

procedures with a high risk of

aerosol or dust generation

(e.g., weighing, preparing

stock solutions).[5] For lower-

risk activities, a properly fitted

N95 or FFP2 respirator should

be used.[5]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Chemical splash goggles that

provide a complete seal

around the eyes are

mandatory.[11] A face shield

should be worn over the

goggles for added protection

against splashes.[11][12][13]

Hand Protection Double Gloving (Nitrile)

Wear two pairs of nitrile

gloves.[5][11] The outer pair

should be changed

immediately upon

contamination or at regular

intervals.

Body Protection
Disposable Coveralls or a

Dedicated Lab Coat

Disposable coveralls (e.g.,

Tyvek) are recommended to

protect against chemical

splashes and dust.[5] At a

minimum, a dedicated,

buttoned lab coat should be

worn.

Foot Protection Closed-Toe Shoes and Shoe

Covers

Closed-toe shoes are a

standard requirement in

laboratory settings.[13]

Disposable shoe covers
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should be worn in the

designated handling area.[5]

Safe Handling Workflow
Adherence to a strict workflow is critical for the safe handling of potent compounds like Nampt-
IN-10 TFA. All handling of this compound, especially in its solid form, should occur within a

certified chemical fume hood or other appropriate containment device.[10][14]
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Caption: Workflow for Safe Handling of Nampt-IN-10 TFA.
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Step-by-Step Operational Plan
4.1. Donning PPE:

Shoe Covers: Put on shoe covers before entering the designated handling area.

Inner Gloves: Don the first pair of nitrile gloves.

Coveralls/Lab Coat: Put on disposable coveralls or a dedicated lab coat.

Respirator: If required, perform a fit check and don the respirator.

Goggles and Face Shield: Put on chemical splash goggles, followed by a face shield.

Outer Gloves: Don the second pair of nitrile gloves, ensuring they go over the cuffs of the lab

coat or coveralls.

4.2. Experimental Procedures:

Weighing: To minimize the generation of airborne particles, use a balance inside a chemical

fume hood or a containment glove box.

Solution Preparation: When dissolving the compound, add the solvent to the solid slowly to

prevent splashing. Keep the container covered as much as possible.[5]

4.3. Doffing PPE:

Outer Gloves: Remove and discard the outer pair of gloves.

Face Shield and Goggles: Remove the face shield and goggles.

Coveralls/Lab Coat: Remove the coveralls or lab coat by rolling it outwards, avoiding contact

with the contaminated exterior.

Shoe Covers: Remove shoe covers.

Inner Gloves: Remove the inner pair of gloves.

Respirator: If used, remove the respirator last.
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Hand Hygiene: Wash hands thoroughly with soap and water.[5]

Disposal Plan
All waste generated from handling Nampt-IN-10 TFA must be treated as hazardous chemical

waste.

Solid Waste: Unused compound and contaminated items (e.g., gloves, weigh paper, pipette

tips) should be collected in a clearly labeled, sealed hazardous waste container.[14]

Liquid Waste: Solutions containing Nampt-IN-10 TFA should be collected in a labeled,

sealed container for hazardous liquid waste. Do not dispose of down the drain.[10][14]

Sharps: Any contaminated needles or sharps must be placed in a designated sharps

container for hazardous waste.[14]

Disposal: All hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) department or a licensed contractor.[14]
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Caption: Disposal Pathway for Nampt-IN-10 TFA Waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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